1-Chloro-4-cyclopropoxyisoquinoline

• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: 1-chloro-4-cyclopropyloxyisoquinoline
• InChI: InChI=1S/C12H10ClNO/c13-12-10-4-2-1-3-9(10)11(7-14-12)15-8-5-6-8/h1-4,7-8H,5-6H2
• InChI Key: ULQPIQNYVGYKGU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C3=CC=CC=C32)Cl

Description

1-Chloro-4-cyclopropoxyisoquinoline is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-chloroisoquinolin-4-ol (1.0 g, 55.7 mmol) in DMF (20 m) was added Cs2CO3 (2.72 g, 8.35 mmol) followed by cyclopropylbromide (6.74 g, 55.7 mmol) at room temperature. The reaction vessel (Pressure tube) was sealed and heated at 145° C. for 18 h. The reaction mass was diluted with water and extracted with ethyl acetate. The combined organic layer was dried over anhydrous Na2SO4 and evaporated under reduced pressure to get crude compound. The crude compound was purified by silica gel chromatography to get desired compound (0.4 g, 32.7%) as a yellow solid. 1H NMR (400 MHz, CDCl3): δ ppm 8.22-8.24 (m, 2H), 8.14 (s, 1H), 8.14-8.12 (m, 1H), 7.74-7.67 (m, 2H), 4.00-3.95 (m, 1H), 0.92-0.90 (m, 4H); MS: MS m/z 220.0 (M++1).